Cas no 89165-40-2 (Benzene, 1-chloro-3-(heptylthio)-)

• Product Name: Benzene, 1-chloro-3-(heptylthio)-
• CAS No: 89165-40-2
• MF: C₁₃H₁₉ClS
• MW: 242.807961702347
• CID: 609928
• PubChem ID: 71322461
• Update Time: 2025-04-19

Benzene, 1-chloro-3-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(heptylthio)-
• 1-chloro-3-heptylsulfanylbenzene
• DTXSID90752142
• 89165-40-2
• 1-CHLORO-3-(HEPTYLSULFANYL)BENZENE

• Inchi： 1S/C13H19ClS/c1-2-3-4-5-6-10-15-13-9-7-8-12(14)11-13/h7-9,11H,2-6,10H2,1H3
• InChI Key： GWAQBLHCLGSHFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SCCCCCCC

Computed Properties

• Exact Mass: 242.0895995g/mol
• Monoisotopic Mass: 242.0895995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 25.3Ų